Cas no 408538-42-1 (3-Pyridinecarbonylchloride, 2-chloro-, 1-oxide)

• Product Name: 3-Pyridinecarbonylchloride, 2-chloro-, 1-oxide
• CAS No: 408538-42-1
• MF: C₆H₃Cl₂NO₂
• MW: 191.999519586563
• CID: 326253
• PubChem ID: 45081688
• Update Time: 2025-04-19

3-Pyridinecarbonylchloride, 2-chloro-, 1-oxide Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 2-chloro-, 1-oxide
• 2-chloro-1-oxidopyridin-1-ium-3-carbonyl chloride
• 3-Pyridinecarbonylchloride,2-chloro-,1-oxide(9CI)
• 2-Chloro-1-oxo-1lambda~5~-pyridine-3-carbonyl chloride
• DTXSID80664780
• 408538-42-1

• Inchi： 1S/C6H3Cl2NO2/c7-5-4(6(8)10)2-1-3-9(5)11/h1-3H
• InChI Key： LVWAXIVHOHHXQF-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)Cl)=CC=C[N+]=1[O-]

Computed Properties

• Exact Mass: 190.954
• Monoisotopic Mass: 190.954
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.5A^2
• XLogP3: 1.3